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Abstract: This technical guide provides a comprehensive overview of 1,5-anhydroglucitol (1,5-
AG), a naturally occurring monosaccharide used as a biomarker for short-term glycemic
control. It details the exogenous and endogenous sources of 1,5-AG, its metabolic pathway,
and its distribution within the human body. The guide presents quantitative data on 1,5-AG
concentrations in various food sources and biological fluids, outlines detailed methodologies for
its quantification, and includes diagrams to illustrate key physiological and experimental
processes. This document is intended for researchers, scientists, and drug development
professionals interested in the fundamental properties and clinical applications of 1,5-AG.

Introduction to 1,5-Anhydroglucitol (1,5-AG)

1,5-Anhydroglucitol (1,5-AG) is a 6-carbon monosaccharide, structurally similar to D-glucose,
that is naturally present in human plasma and cerebrospinal fluid.[1] First identified in the
Polygala Senega plant in 1888, its structure was fully elucidated in 1943.[2] Unlike glucose,
1,5-AG is metabolically inert, meaning it is not significantly metabolized by the body.[3][4] Its
concentration in the blood is maintained in a stable state through a balance of dietary intake
and renal excretion.[1][5]

The clinical significance of 1,5-AG lies in its utility as a sensitive marker for short-term (1-2
week) glycemic control and postprandial hyperglycemia.[6][7] In individuals with nhormal blood
glucose levels, 1,5-AG is filtered by the glomerulus and almost completely reabsorbed in the
renal proximal tubules.[8] However, when blood glucose levels exceed the renal threshold
(typically >180 mg/dL), high concentrations of glucose competitively inhibit this reabsorption,
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leading to increased urinary excretion of 1,5-AG and a rapid decrease in its serum levels.[5][9]
This inverse relationship makes serum 1,5-AG a valuable tool for monitoring hyperglycemic
excursions.[10]

Sources of 1,5-Anhydroglucitol

The body's pool of 1,5-AG, estimated to be between 500 and 1000 mg, is derived from both
external (exogenous) and internal (endogenous) sources, with diet being the primary
contributor.[2][6]

Exogenous Sources (Dietary Intake)

The main source of 1,5-AG in the human body is food.[11] It is found in a wide variety of
common food items. After ingestion, it is readily absorbed by the intestines at an average rate
of about 4.38 mg per day.[2][6] While present in many foods, some sources contain significantly
higher concentrations.[6][8][9]

Table 1. Concentration of 1,5-Anhydroglucitol in Various Food Sources

Food Category Food Item Reported Concentration
Legumes Soybeans Primary dietary source[2][6]

) ) Small to moderate amounts[2]
Grains Rice, Pasta, Bread

[8]1°]

Meats Beef, Fish Small amounts present[8][9]
Fruits & Vegetables Various Small amounts present[2][9]
Dairy & Beverages Milk, Cheese, Tea Small amounts present[2][9]

Note: Specific quantitative values for 1,5-AG in most foods are not extensively documented in
publicly available literature. Soybeans are consistently cited as a primary source.

Endogenous Synthesis

While dietary intake is the principal source, there is evidence of a small amount of de novo
synthesis of 1,5-AG.[11] Studies using a rat hepatoma cell line demonstrated that 1,5-AG could
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be derived from glucose, with 1,5-anhydrofructose identified as an immediate precursor.[2] This
suggests a potential pathway for endogenous production from glycogen in mammals.[2]
However, it is generally accepted that the amounts produced endogenously are not significant
compared to dietary intake.[11]

Metabolism, Distribution, and Renal Handling

Once absorbed, 1,5-AG is distributed throughout all human organs and tissues in a free,
unmetabolized form.[2][9] Its stability is maintained by a dynamic equilibrium between dietary
absorption and renal processing. The kidneys play a central role in regulating the circulating
levels of 1,5-AG.

The process is as follows:

Glomerular Filtration: 1,5-AG is freely filtered from the blood by the glomeruli at a rate of 5-
10 mg/day.[1][8]

e Tubular Reabsorption: In healthy individuals with normal blood glucose, approximately
99.9% of the filtered 1,5-AG is reabsorbed back into the bloodstream in the proximal tubules.
[3][12] This reabsorption is mediated by sodium-glucose cotransporters, primarily SGLT4.[1]

[3]

o Competitive Inhibition by Glucose: When blood glucose concentrations rise above the renal
threshold for glucosuria (~180 mg/dL), the high amount of glucose in the filtrate saturates the
SGLT transporters.[11] Glucose competitively inhibits the reabsorption of 1,5-AG.[13]

o Urinary Excretion: As a result of this inhibition, 1,5-AG is increasingly excreted in the urine,
causing a rapid and proportional drop in its serum concentration.[9][11]

This physiological mechanism is the basis for using 1,5-AG as a biomarker for hyperglycemic
events.
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Dietary Intake & Absorption
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Caption: Metabolic pathway of 1,5-anhydroglucitol (1,5-AG).

Quantitative Data on 1,5-AG in Biological Fluids

The concentration of 1,5-AG in biological fluids is a critical parameter for its use as a clinical

biomarker. Normal reference ranges can vary slightly by population, age, and sex.[6]

Table 2: Reference Intervals for 1,5-Anhydroglucitol in Human Samples
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. . ] Population / Reference Range
Biological Fluid . Method
Condition (ng/mL)
Serum/Plasma Healthy U.S. Adults Enzymatic 8.4 - 28.7[6]
Serum/Plasma Healthy U.S. Males Enzymatic 10.2 - 33.8[14]
Serum/Plasma Healthy U.S. Females = Enzymatic 5.9 - 31.8[14]
Healthy Japanese
Serum/Plasma 12 - 40[9]
Adults
Jiangsu Province
Serum/Plasma 15.8 - 52.6[6]
(Males)
Jiangsu Province
Serum/Plasma 14.3 - 48.0[6]
(Females)
Saliva Healthy Adults LC-MS 0.086 - 1.627[6]
Saliva Healthy Adults Enzymatic 3.30 (median)[6]
) Detection Limit:
Urine Healthy Adults LC/MS3

0.06[9]

Experimental Protocols for Quantification

Several analytical methods are employed for the quantification of 1,5-AG in biological samples

such as serum, plasma, urine, and saliva.[2] The primary methods include enzymatic assays,

gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass
spectrometry (LC-MS).[2][6]

Enzymatic Assay

Enzymatic assays are the most common method used in clinical settings due to their

convenience, high specificity, and potential for automation.[9] Commercial kits like the

GlycoMark™ assay (USA) and Determiner-L (Japan) are widely used.[2]

Principle of the Diazyme 1,5-AG Enzymatic Assay:[5][7]
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e Pre-treatment (Glucose Elimination): The sample is first treated to remove endogenous
glucose, which would otherwise interfere with the assay. Hexokinase, in the presence of ATP,
converts glucose to non-reactive glucose-6-phosphate.

o Oxidation of 1,5-AG: The enzyme pyranose oxidase (PROD) is added. PROD specifically
oxidizes the 2nd position hydroxyl group of 1,5-AG, which generates hydrogen peroxide
(H202).

o Colorimetric Detection: The amount of H202 produced is measured via a colorimetric
reaction using peroxidase (POD). The resulting color intensity is directly proportional to the
concentration of 1,5-AG in the sample.

Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS methods offer high sensitivity and specificity and are often considered reference
methods.[3][9] They are particularly useful for samples with very low concentrations of 1,5-AG,
such as urine or saliva.[3][15]

General Protocol for LC-MS/MS Quantification of Plasma 1,5-AG:[16][17]
e Sample Preparation:
o An isotope-labeled internal standard (e.g., 13Ce-1,5-AG) is added to a plasma sample.
o Proteins are precipitated using a solvent like methanol.
o The sample is centrifuged, and the supernatant is collected for analysis.
o Chromatographic Separation:
o The supernatant is injected into a liquid chromatography system.

o Separation is typically achieved on a polar stationary phase column (e.g., an amide or
HILIC column) due to the high hydrophilicity of 1,5-AG.

o Mass Spectrometric Detection:
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o The column eluent is introduced into a tandem mass spectrometer, usually operating in
negative ion electrospray ionization (ESI) mode.

o Quantification is performed using Multiple Reaction Monitoring (MRM), tracking specific
precursor-to-product ion transitions for both 1,5-AG (e.g., m/z 163 - 101) and the internal
standard (e.g., m/z 169 - 105).

e Data Analysis:

o The concentration of 1,5-AG is determined by comparing the peak area ratio of the analyte
to the internal standard against a standard calibration curve.
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Enzymatic Assay Workflow
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Caption: General experimental workflows for 1,5-AG quantification.

Conclusion
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1,5-Anhydroglucitol is a naturally occurring polyol predominantly sourced from the diet, with
soybeans being a major contributor. Its unique metabolic profile—being chemically inert and
subject to competitive renal reabsorption with glucose—establishes it as a highly sensitive
biomarker for detecting short-term hyperglycemic excursions. Understanding its natural
sources, bodily distribution, and the principles behind its quantification is essential for its
effective application in research and clinical diagnostics. The choice between convenient
enzymatic assays and highly sensitive mass spectrometric methods allows for robust
quantification in various biological matrices, furthering its utility in the management and study of
diabetes and other metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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